1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-4-(triazol-2-yl)piperidine
• InChI: InChI=1S/C15H20N4O3S/c1-2-22-14-3-5-15(6-4-14)23(20,21)18-11-7-13(8-12-18)19-16-9-10-17-19/h3-6,9-10,13H,2,7-8,11-12H2,1H3
• InChI Key: CVMGCKOAJWEDLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3N=CC=N3
• Molecular Formula: C15H20N4O3S
• Molecular Weight: 336.4 g/mol

Description

1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, also known as ETP-46321, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine is not fully understood, but it is believed to involve the inhibition of the proteasome, a complex of proteins that is responsible for the degradation of intracellular proteins. By inhibiting the proteasome, 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine may prevent the degradation of tumor suppressor proteins and other proteins that are important for cell survival, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of tumor growth, and the reduction of inflammation. 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine has also been found to have neuroprotective effects, with studies demonstrating its ability to protect against neuronal damage in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine is its ability to selectively target cancer cells, while sparing normal cells. This makes it a promising candidate for cancer therapy, as it may reduce the side effects associated with traditional chemotherapy. However, one limitation of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine is its low solubility, which may make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine. One area of interest is the development of more efficient synthesis methods for 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, which may improve its availability for research and clinical use. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, and to determine its potential therapeutic applications in the treatment of various diseases. Finally, the development of more soluble forms of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine may improve its efficacy and usability in vivo.

Synthesis Methods

The synthesis of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine involves the reaction of 4-ethoxyphenylsulfonyl chloride with 1-(2-azidoethyl)-4-piperidinone, followed by the reduction of the resulting azide with sodium borohydride. This results in the formation of 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, which can be purified through recrystallization.

Scientific Research Applications

1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine has been found to have potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In particular, 1-((4-ethoxyphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine has been shown to have anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells and inhibit tumor growth.